Cas no 1261898-27-4 (5-(4-Ethylthiophenyl)-2-fluorobenzoic acid)

• Product Name: 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid
• CAS No: 1261898-27-4
• MF: C₁₅H₁₃FO₂S
• MW: 276.325926542282
• MDL: MFCD18321441
• CID: 2762068
• PubChem ID: 53227313
• Update Time: 2025-06-12

5-(4-Ethylthiophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylsulfanylphenyl)-2-fluorobenzoic acid
• 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid, 95%
• MFCD18321441
• 5-(4-ETHYLTHIOPHENYL)-2-FLUOROBENZOIC ACID
• 1261898-27-4
• 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid

• MDL： MFCD18321441
• Inchi： 1S/C15H13FO2S/c1-2-19-12-6-3-10(4-7-12)11-5-8-14(16)13(9-11)15(17)18/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： UWXWLNRYELPSAU-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 276.062
• Monoisotopic Mass: 276.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6A^2
• XLogP3: 4.1

Additional information on 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid

Recent Advances in the Study of 5-(4-Ethylthiophenyl)-2-fluorobenzoic Acid (CAS: 1261898-27-4)

5-(4-Ethylthiophenyl)-2-fluorobenzoic acid (CAS: 1261898-27-4) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The presence of both a thioether and a fluorine substituent in its molecular structure makes it a promising candidate for further investigation in the context of bioactive molecule design.

Recent research has focused on the synthesis and characterization of 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid, with particular emphasis on its physicochemical properties and reactivity. Studies have demonstrated that the compound exhibits favorable solubility and stability under physiological conditions, which are critical attributes for its potential use as a pharmaceutical intermediate. Additionally, its ability to undergo selective chemical transformations has been explored, highlighting its versatility in synthetic chemistry applications.

In the realm of medicinal chemistry, 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid has been investigated as a scaffold for the development of novel therapeutic agents. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory activity against certain enzymatic targets, suggesting its potential utility in the treatment of diseases such as cancer and inflammatory disorders. Further structure-activity relationship (SAR) studies are underway to optimize its pharmacological profile.

The compound's mechanism of action and biological targets are also areas of active research. Recent findings indicate that 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid may interact with specific protein domains, modulating their function in a manner that could be therapeutically beneficial. These insights have spurred interest in the development of analogs with enhanced potency and selectivity.

In conclusion, 5-(4-Ethylthiophenyl)-2-fluorobenzoic acid (CAS: 1261898-27-4) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research efforts are expected to further elucidate its potential and pave the way for its utilization in the design of next-generation therapeutics. Future studies should focus on advancing its preclinical evaluation and exploring its compatibility with various drug delivery systems.